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Compound of Interest

Compound Name: 3-Iodo-2-methoxypyridine

Cat. No.: B040976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Iodo-2-methoxypyridine (CAS No. 112177-15-6). Adherence to these procedures is

paramount to ensure personal safety and environmental protection in the laboratory setting.

Hazard Identification and Personal Protective
Equipment
3-Iodo-2-methoxypyridine is a chemical compound that requires careful handling due to its

potential health hazards. Based on available safety data for this compound and similar pyridine

derivatives, it is classified as harmful if swallowed, causes skin irritation, and can lead to

serious eye damage. It may also cause respiratory irritation. Therefore, the use of appropriate

Personal Protective Equipment (PPE) is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Hand Protection

Chemically resistant gloves

such as Butyl rubber or Nitrile

gloves. Gloves should be

inspected before use and

changed regularly (e.g., every

30-60 minutes).

To prevent skin contact and

absorption. Nitrile gloves offer

good resistance to many

common laboratory chemicals,

while butyl rubber provides

excellent protection against a

wide range of hazardous

substances.

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn in addition to goggles

when there is a significant risk

of splashing.

To protect the eyes from

splashes and aerosols that can

cause serious eye damage. A

face shield offers broader

protection for the entire face.

Skin and Body Protection

A fully buttoned, flame-

retardant lab coat. Additional

protective clothing may be

necessary depending on the

scale of the operation.

To protect the skin from

accidental spills and

contamination.

Respiratory Protection

All handling of 3-Iodo-2-

methoxypyridine should be

conducted in a properly

functioning certified chemical

fume hood.

To prevent the inhalation of

harmful vapors or dust, which

can cause respiratory tract

irritation.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storing 3-Iodo-2-methoxypyridine is crucial to

minimize exposure risks.

Step 1: Preparation and Engineering Controls

Ensure that a certified chemical fume hood is operational and available for all procedures

involving this compound.
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Verify that an emergency eyewash station and safety shower are accessible and have been

recently tested.

Prepare all necessary equipment and reagents before commencing work to minimize

movement and potential for spills.

Step 2: Donning PPE

Put on all required PPE as specified in Table 1 before entering the designated work area.

Step 3: Handling the Chemical

Conduct all weighing and transferring of 3-Iodo-2-methoxypyridine within the chemical

fume hood.

Use compatible tools and equipment (e.g., glass or high-density polyethylene containers) to

avoid reactions.[1]

Keep containers tightly closed when not in use to prevent the release of vapors.

Step 4: Storage

Store 3-Iodo-2-methoxypyridine in a cool, dry, and well-ventilated area.

Keep it away from sources of ignition and incompatible materials such as strong oxidizing

agents and acids.[2]

Ensure the storage container is clearly labeled with the chemical name and associated

hazards.

Step 5: In Case of a Spill

For small spills, use an inert absorbent material like sand or vermiculite to contain the

substance.[1]

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

For larger spills, evacuate the area and contact the appropriate emergency response team.
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Experimental Workflow
The following diagram illustrates a general workflow for a synthetic reaction involving 3-Iodo-2-
methoxypyridine, emphasizing safety at each step.

Figure 1: General Experimental Workflow for Handling 3-Iodo-2-methoxypyridine
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Figure 1: General Experimental Workflow

Disposal Plan
The disposal of 3-Iodo-2-methoxypyridine and any contaminated materials must be handled

as hazardous waste in accordance with local, state, and federal regulations.

Step 1: Waste Segregation

Collect all waste containing 3-Iodo-2-methoxypyridine, including unused product, reaction

residues, and contaminated materials (e.g., gloves, absorbent pads), in a designated and

clearly labeled hazardous waste container.

Do not mix this waste with other incompatible waste streams.

Step 2: Container Management

Use a compatible, leak-proof container for waste collection.

Keep the waste container securely closed at all times, except when adding waste.

Step 3: Labeling
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The hazardous waste label must include the full chemical name, "3-Iodo-2-
methoxypyridine," and a clear indication of the associated hazards (e.g., "Toxic," "Irritant").

Step 4: Storage of Waste

Store the hazardous waste container in a designated, secure, and well-ventilated satellite

accumulation area.

Step 5: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Never dispose of 3-Iodo-2-methoxypyridine down the drain or in the regular trash.[1]

Quantitative Data

Specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%) for 3-Iodo-2-methoxypyridine is not readily available in the public

domain. However, the qualitative hazard classifications indicate that the substance should be

handled with a high degree of caution. For pyridine, a related compound, the oral LD50 in rats

is reported, but direct extrapolation is not scientifically valid. Therefore, all handling procedures

should be based on the precautionary principle, assuming a high level of toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b040976#personal-protective-equipment-for-handling-
3-iodo-2-methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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